Cas no 1173023-85-2 (GW 583340 dihydrochloride)

• Product Name: GW 583340 dihydrochloride
• CAS No: 1173023-85-2
• MF: C₂₈H₂₇Cl₃FN₅O₃S₂
• MW: 671.033084154129
• CID: 2089967
• Update Time: 2025-07-02

GW 583340 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• GW 583340 dihydrochloride
• GW583340
• GW 583340
• GW583340 dihydrochloride
• GW583340Dihydrochloride
• GTPL4947
• GW583340 dihydrochloride, >=97% (HPLC), solid
• Q27077949
• N-{3-chloro-4-[(3-fluorophenyl)methoxy]phenyl}-6-(2-{[(2-methanesulfonylethyl)amino]methyl}-1,3-thiazol-4-yl)quinazolin-4-amine dihydrochloride
• N-[3-Chloro-4-[(3-fluorophenyl)methoxy]phenyl]-6-[2-[[[2-(methylsulfonyl)ethyl]amino]methyl]-4-thiazolyl]-4-qu

• Inchi： 1S/C28H25ClFN5O3S2.2ClH/c1-40(36,37)10-9-31-14-27-35-25(16-39-27)19-5-7-24-22(12-19)28(33-17-32-24)34-21-6-8-26(23(29)13-21)38-15-18-3-2-4-20(30)11-18;;/h2-8,11-13,16-17,31H,9-10,14-15H2,1H3,(H,32,33,34);2*1H
• InChI Key： WIMITXDBYLKRKB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=C2C(C=CC(=C2)C2=CSC(CNCCS(C)(=O)=O)=N2)=NC=N1)OCC1C=CC=C(C=1)F.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 902
• Topological Polar Surface Area: 143

Additional information on GW 583340 dihydrochloride

Research Briefing on GW 583340 Dihydrochloride (CAS: 1173023-85-2) in Chemical Biology and Medicine

GW 583340 dihydrochloride (CAS: 1173023-85-2) is a potent and selective inhibitor of the tyrosine kinase receptor, with significant implications in cancer research and targeted therapy. Recent studies have highlighted its role in modulating key signaling pathways, particularly those involving the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR). This research briefing synthesizes the latest findings on GW 583340 dihydrochloride, focusing on its molecular mechanisms, preclinical efficacy, and potential clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural optimization of GW 583340 dihydrochloride to enhance its pharmacokinetic properties. The study utilized molecular docking and in vitro assays to demonstrate improved binding affinity and reduced off-target effects. These findings suggest that GW 583340 dihydrochloride could serve as a promising candidate for next-generation kinase inhibitors, particularly in overcoming drug resistance in EGFR-mutated cancers.

Another recent publication in Cancer Research explored the synergistic effects of GW 583340 dihydrochloride in combination with immune checkpoint inhibitors. The study employed murine models of non-small cell lung cancer (NSCLC) and revealed that the compound significantly enhanced the efficacy of anti-PD-1 therapy by suppressing tumor angiogenesis and promoting T-cell infiltration. These results underscore the potential of GW 583340 dihydrochloride as an adjunct therapy in immunooncology.

Pharmacokinetic studies have also advanced our understanding of GW 583340 dihydrochloride's bioavailability and metabolic stability. A 2024 report in Drug Metabolism and Disposition detailed the compound's favorable oral absorption and minimal hepatic clearance, attributes that are critical for its transition into clinical trials. Furthermore, toxicological assessments indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

In summary, GW 583340 dihydrochloride (CAS: 1173023-85-2) represents a multifaceted tool in chemical biology and medicine, with demonstrated efficacy in preclinical models of cancer and emerging potential in combination therapies. Continued research is warranted to fully elucidate its therapeutic scope and optimize its clinical utility.